Cas no 1344687-42-8 (4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid
• CAS No: 1344687-42-8
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5178923
• Update Time: 2026-03-05

4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropoxy-4-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-methyl-5-(1-methylethoxy)-
• 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C8H12N2O3/c1-4(2)13-7-5(3)6(8(11)12)9-10-7/h4H,1-3H3,(H,9,10)(H,11,12)
• InChI Key： QOOHEZMORQJUCZ-UHFFFAOYSA-N
• SMILES： N1C(OC(C)C)=C(C)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 184.085
• Monoisotopic Mass: 184.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2

Additional information on 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid

Introduction to 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid (CAS No. 1344687-42-8) and Its Emerging Applications in Chemical Biology

4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1344687-42-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of a carboxylic acid group, an isopropyl ether moiety, and a methyl substituent at the 4-position of the pyrazole ring contributes to its unique chemical properties and potential applications.

The pyrazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities. The structural features of 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid make it an attractive candidate for further exploration in synthetic chemistry and drug discovery. Specifically, the carboxylic acid functionality allows for facile derivatization into esters or amides, while the isopropyl ether group introduces lipophilicity, enhancing membrane permeability and bioavailability.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds derived from pyrazole derivatives. Studies have demonstrated that modifications at the 3- and 5-positions of the pyrazole ring can significantly influence binding affinity to biological targets. For instance, the incorporation of a propan-2-yloxy group at the 3-position in 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid may enhance interactions with enzymes or receptors involved in metabolic pathways.

In particular, research has highlighted the potential of pyrazole derivatives as inhibitors of enzymes implicated in cancer progression. The carboxylic acid group in 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid can serve as a hydrogen bond acceptor or participate in coordination with metal ions, which is crucial for enzyme inhibition. Furthermore, the isopropyl ether moiety may improve solubility and reduce proteolytic degradation, making this compound a promising lead for further optimization.

Another area of interest is the application of 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid in modulating inflammatory responses. Pyrazole derivatives have been shown to interact with nonsteroidal anti-inflammatory drug (NSAID) targets, such as cyclooxygenase (COX) enzymes. The structural motif present in this compound could potentially disrupt inflammatory signaling pathways by inhibiting key enzymes or binding to specific receptor sites.

The synthesis of 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions, including condensation reactions to form the pyrazole ring followed by functional group transformations to introduce the carboxylic acid and isopropyl ether groups. Advances in green chemistry have also enabled more sustainable synthetic routes, reducing waste and improving atom economy. These developments are essential for large-scale production and commercialization of bioactive compounds like 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid.

From a pharmacokinetic perspective, the propan-2-yloxy group enhances lipophilicity while maintaining water solubility, making it suitable for oral administration. This balance is critical for achieving therapeutic efficacy without excessive toxicity. Additionally, computational modeling has been employed to predict metabolic pathways and potential side effects associated with 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid, aiding in rational drug design.

The role of 4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid in medicinal chemistry extends beyond isolated applications; it serves as a building block for more complex derivatives with enhanced biological activity. By modifying other positions on the pyrazole ring or introducing additional functional groups, researchers can explore novel therapeutic agents targeting diverse diseases.

In conclusion,4-methyl-3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid (CAS No. 1344687-42-8) represents a promising compound with multifaceted applications in chemical biology and drug development. Its unique structural features offer opportunities for designing molecules with improved pharmacological properties. As research continues to uncover new biological targets and synthetic methodologies,4-methyl-propanalcohol derivatives will likely play an increasingly important role in addressing unmet medical needs.